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Molecular Characterization & Quantitative Data

The table below summarizes the core molecular and in vitro characteristics of [Leu15]-Gastrin I (human):

Property Description

Amino Acid
Sequence

Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp-Leu-Asp-Phe-NH2

[1] [2] [3]

Sequence
Shortening

Pyr-GPWLEEEEEAYGLDF-NH2 [1] [3]

Molecular Formula C98H126N20O31 [1] [4] [2]

Molecular Weight 2080.16 g/mol [1] [4] [2]

CAS Number 39024-57-2 [1] [4] [2]

| Solubility | - DMSO: 100 mg/mL (48.07 mM) [1]

Water: ~5-10 mg/mL (requires sonication, pH adjustment to 11 with NaOH may be needed) [1] [4] | |
Storage | Solid powder should be stored sealed, away from moisture and light at -20°C or below [1]

[4] [5] |
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This peptide is an analogue of the native human Gastrin I, which has the sequence Pyr-

GPWLEEEEEAYGMDF-NH2 [5]. The key modification is the substitution of the methionine (M) at

position 15 with a leucine (L), a change designed to improve the peptide's stability for research applications

[2].

Biochemical Properties & Mechanism of Action

[Leu15]-Gastrin I (human) functions primarily by mimicking the activity of natural gastrin through

interaction with the cholecystokinin-B receptor (CCK2R). The following diagram illustrates the core

signaling pathway:
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Simplified CCK2R signaling pathway activated by [Leu15]-Gastrin I.

Receptor Binding and Signaling: The peptide binds with high affinity to CCK2R, a G-protein

coupled receptor (GPCR) that is overexpressed in certain malignancies like gastric cancer [1] [3].
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This binding activates the Gq protein, triggering a primary signaling cascade through phospholipase
C (PLC). PLC hydrolyzes PIP2 to generate IP3 and DAG, leading to calcium mobilization from
intracellular stores and activation of protein kinase C (PKC) [3].

Downstream Effects: The activated pathways, including Ras-ERK and EGFR transactivation, are
critical for regulating cell proliferation and survival [3]. In the context of cancer research, these signals

can promote the growth of tumor cells that express CCK2R [1].
Physiological Role: Like natural gastrin, this analogue is trophic for the normal gastrointestinal
epithelium, meaning it supports the growth and maintenance of these tissues [1] [6]. It also
stimulates gastric acid secretion from parietal cells in the stomach [3].

Research Applications & Experimental Evidence

The primary research applications for [Leu15]-Gastrin I (human) are in the fields of gastroenterology and

oncology, particularly in studying receptor-mediated growth mechanisms.

Cancer Research: The peptide is used to investigate the growth of gastric adenocarcinoma
(gastric cancer). Studies indicate that gastrin stimulates cancer growth through the CCK2R, which is
often overexpressed in this malignancy, suggesting a potential autocrine signaling loop [1].

Receptor Detection and Binding Studies: This analogue has been utilized to detect high
concentrations of CCK-B/gastrin receptors in human gastric mucosal glands, highlighting its utility in

basic receptor characterization and localization studies [1].

Experimental Considerations

For researchers planning to use this peptide, here are key practical considerations:

Stability Advantage: The Leu-for-Met substitution was introduced to create an analogue with the
"same activity but greater stability than the native sequence" [2]. This makes it more reliable for

extended experiments.
Handling and Preparation:

The peptide is typically supplied as a lyophilized powder [3].
For in vitro assays, it can be reconstituted in DMSO or water (see solubility table). When using

water, sonication and adjustment of pH to 11 with NaOH may be necessary to achieve full
dissolution [1].

Be aware that commercial peptides are often provided as TFA salts, which can affect the net
weight and is a consideration for highly sensitive cellular assays [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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